Cas no 245435-12-5 (3,5-Di-tert-butyl-2-butoxyphenylboronic acid)
245435-12-5 structure
Product Name:3,5-Di-tert-butyl-2-butoxyphenylboronic acid
CAS No:245435-12-5
MF:C18H31BO3
MW:306.247946023941
CID:2134622
Update Time:2023-08-04
3,5-Di-tert-butyl-2-butoxyphenylboronic acid Chemical and Physical Properties
Names and Identifiers
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- 3,5-di-tert-butyl-2-butoxyphenylboronic acid
- CDQGCFBAHDIMHJ-UHFFFAOYSA-N
- 2-butyloxy-3,5-di-tert-butylphenylboronic acid
- (2-Butoxy-3,5-di-tert-butylphenyl)-boronic acid
- 3,5-Di-tert-butyl-2-butoxyphenylboronic acid
-
- Inchi: 1S/C18H31BO3/c1-8-9-10-22-16-14(18(5,6)7)11-13(17(2,3)4)12-15(16)19(20)21/h11-12,20-21H,8-10H2,1-7H3
- InChI Key: CDQGCFBAHDIMHJ-UHFFFAOYSA-N
- SMILES: O(CCCC)C1=C(B(O)O)C=C(C=C1C(C)(C)C)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 330
- Topological Polar Surface Area: 49.7
3,5-Di-tert-butyl-2-butoxyphenylboronic acid Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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